Cas no 2229087-95-8 (methyl 4-(azetidin-3-yl)methyl-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 4-(azetidin-3-yl)methyl-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2229087-95-8
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 6396443
• PubChem ID: 165658931
• Update Time: 2025-06-08

methyl 4-(azetidin-3-yl)methyl-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(azetidin-3-yl)methyl-1-methyl-1H-pyrazole-3-carboxylate
• methyl 4-[(azetidin-3-yl)methyl]-1-methyl-1H-pyrazole-3-carboxylate
• 2229087-95-8
• EN300-1739664

• Inchi： 1S/C10H15N3O2/c1-13-6-8(3-7-4-11-5-7)9(12-13)10(14)15-2/h6-7,11H,3-5H2,1-2H3
• InChI Key： KXRISYWBDWLVQC-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(=CN(C)N=1)CC1CNC1)=O

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 56.2Ų

Additional information on methyl 4-(azetidin-3-yl)methyl-1-methyl-1H-pyrazole-3-carboxylate

Introduction to Methyl 4-(azetidin-3-yl)methyl-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2229087-95-8)

Methyl 4-(azetidin-3-yl)methyl-1-methyl-1H-pyrazole-3-carboxylate, a compound with the chemical formula C₁₂H₁₉N₃O₂, is a significant molecule in the field of pharmaceutical chemistry. This compound, identified by its CAS number 2229087-95-8, has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both azetidine and pyrazole moieties in its structure suggests a rich chemical diversity, making it a promising candidate for further exploration in medicinal chemistry.

The methyl 4-(azetidin-3-yl)methyl-1-methyl-1H-pyrazole-3-carboxylate structure is characterized by a pyrazole ring substituted with a methyl group at the 1-position and a carboxylate group at the 3-position. Additionally, the azetidine ring is linked to the pyrazole via a methylene group at the 4-position. This specific arrangement of functional groups provides a versatile platform for chemical modifications, enabling the synthesis of derivatives with tailored biological activities.

In recent years, there has been growing interest in heterocyclic compounds due to their widespread presence in bioactive molecules. The azetidin moiety, in particular, is known for its role in several pharmacologically active compounds. Its cyclic structure with a nitrogen atom makes it a valuable scaffold for designing molecules that can interact with biological targets. The pyrazole ring, on the other hand, is one of the most frequently encountered heterocycles in pharmaceuticals, known for its ability to modulate various biological pathways.

The combination of these two heterocyclic systems in methyl 4-(azetidin-3-yl)methyl-1-methyl-1H-pyrazole-3-carboxylate opens up numerous possibilities for drug discovery. Researchers have been exploring its potential as a lead compound for developing new therapeutic agents. The carboxylate group at the 3-position of the pyrazole ring can be easily modified to introduce additional functional groups, thereby enhancing its binding affinity to biological targets.

One of the most exciting areas of research involving this compound is its potential as an intermediate in the synthesis of novel antibiotics. The azetidin ring has been shown to have antimicrobial properties, making it an attractive component for developing new drugs against resistant bacterial strains. Furthermore, the pyrazole moiety is known to possess anti-inflammatory and anti-protozoal activities, which could be beneficial in treating various infectious diseases.

Recent studies have also highlighted the compound's potential in addressing neurological disorders. The structural features of methyl 4-(azetidin-3-yl)methyl-1-methyl-1H-pyrazole-3-carboxylate suggest that it could interact with receptors and enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. By modulating these pathways, the compound may offer therapeutic benefits in managing these conditions.

The synthesis of methyl 4-(azetidin-3-yl)methyl-1-methyl-1H-pyrazole-3-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Advanced synthetic techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been employed to improve the efficiency of these processes. These methods not only enhance the scalability of production but also allow for the introduction of complex functional groups into the molecule.

In conclusion, methyl 4-(azetidin-3-yl)methyl-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2229087-95-8) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable scaffold for developing new drugs across various therapeutic areas. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in drug discovery and development.